Cas no 1807123-34-7 (Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate
• CAS No: 1807123-34-7
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4888614
• Update Time: 2025-06-12

Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate

• Inchi： 1S/C10H10F2N2O5/c1-2-19-8(15)4-6-5(9(11)12)3-7(14(17)18)13-10(6)16/h3,9H,2,4H2,1H3,(H,13,16)
• InChI Key： BMHAEEGZHLAGQS-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])NC(C=1CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 479
• XLogP3: 0.6
• Topological Polar Surface Area: 101

Additional information on Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate

Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate (CAS No. 1807123-34-7): A Compound with Significant Potential in Modern Pharmaceutical Research

Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate, identified by its CAS number 1807123-34-7, is a sophisticated organic compound that has garnered considerable attention in the field of pharmaceutical chemistry. This compound, characterized by its nitro and hydroxyl functional groups alongside a difluoromethyl substituent, exhibits a unique structural framework that makes it a promising candidate for various biochemical applications.

The structural composition of Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate encompasses several key features that contribute to its potential utility. The presence of a pyridine ring is particularly noteworthy, as pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets. Specifically, the nitro group introduces a strong electron-withdrawing effect, which can modulate the reactivity and electronic properties of the molecule. This feature is often exploited in drug design to enhance binding affinity and selectivity.

Moreover, the hydroxyl group in Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate provides a site for hydrogen bonding interactions, which are crucial for the development of molecules with high affinity and specificity. These interactions are particularly important in the design of enzyme inhibitors and receptor ligands. The difluoromethyl group, on the other hand, is known to increase metabolic stability and binding affinity, making it a valuable moiety in drug development.

Recent advancements in pharmaceutical research have highlighted the importance of multifunctional compounds that can address multiple targets or exhibit dual mechanisms of action. Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate aligns well with this trend, as its structural features suggest potential applications in both enzyme inhibition and receptor modulation. For instance, studies have shown that pyridine derivatives can serve as scaffolds for developing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

In particular, the combination of the nitro and hydroxyl groups in Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate allows for versatile chemical modifications, enabling researchers to fine-tune its properties for specific biological targets. This flexibility is essential in drug discovery, where minor structural changes can significantly impact efficacy and selectivity. The difluoromethyl group further enhances this versatility by providing additional sites for functionalization while maintaining overall molecular stability.

The compound's potential extends beyond traditional drug development. It has shown promise as a building block for more complex molecules through cross-coupling reactions and other synthetic transformations. These reactions allow chemists to introduce additional functional groups or modify existing ones, creating novel compounds with tailored properties. Such synthetic adaptability is crucial in modern pharmaceutical research, where innovation often hinges on the ability to modify molecular structures efficiently.

Current research is exploring the pharmacological profile of Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate in various disease models. Preliminary studies have indicated that it may have potential applications in treating neurological disorders due to its ability to interact with specific neurotransmitter receptors. Additionally, its structural features suggest it could be effective against infectious diseases by targeting bacterial enzymes or viral proteases.

The compound's mechanism of action remains an area of active investigation. Researchers are employing computational modeling and experimental techniques to elucidate how Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate interacts with biological targets at the molecular level. Understanding these interactions is crucial for optimizing its therapeutic potential and minimizing off-target effects.

From a synthetic chemistry perspective, Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate serves as an excellent example of how functional group manipulation can lead to innovative drug candidates. Its synthesis involves multi-step processes that showcase modern organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations. These methods highlight the importance of advanced synthetic strategies in developing complex molecules with desired properties.

The future prospects of Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate are promising, given its unique structural features and potential applications. As pharmaceutical research continues to evolve, compounds like this one will play a critical role in addressing unmet medical needs. Their development underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing therapeutic solutions.

In conclusion, Ethyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate (CAS No. 1807123-34-7) represents a significant advancement in pharmaceutical chemistry due to its multifaceted structure and potential applications. Its ability to interact with biological targets through multiple mechanisms makes it a valuable candidate for further research and development. As our understanding of disease mechanisms grows more nuanced, compounds like this one will be instrumental in developing targeted therapies that address complex medical challenges.